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Compound of Interest

Compound Name: SGI-7079

cat. No.: B610817

Application Notes and Protocols for SGI-7079

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation and storage of SGI-7079
stock solutions, a critical step for ensuring experimental reproducibility and accuracy. SGI-7079
IS a potent and selective, ATP-competitive inhibitor of the Axl receptor tyrosine kinase.[1] It
plays a significant role in cancer research by blocking Axl-mediated signaling pathways, which
can inhibit tumor cell proliferation, migration, and invasion.[1]

Chemical Properties of SGI-7079

A clear understanding of the physicochemical properties of SGI-7079 is essential for its proper
handling and use in experimental settings.

Property Value Reference

Molecular Formula Ca6H26FN7 [2][3][4]

Molecular Weight 455.53 g/mol [21[3114]

Appearance Light yellow to yellow solid [1]

Purity >98% [4]
Solubility of SGI-7079
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The solubility of SGI-7079 is a critical factor in the preparation of stock solutions for both in vitro

and in vivo studies.

Solvent Solubility (at 25°C)  Notes Reference
Use of fresh,
moisture-free DMSO
=34 mg/mL (74.64 is recommended as
DMSO mM) to 91 mg/mL hygroscopic DMSO [1112][31[5]
(199.76 mM) can reduce solubility.
Sonication may be
beneficial.
Water Insoluble [2][3]
Ethanol Insoluble [2][3]

Experimental Protocols

Preparation of SGI-7079 Stock Solution for In Vitro Use

This protocol details the steps for preparing a high-concentration stock solution of SGI-7079 in

DMSO, suitable for use in cell-based assays.

Materials:

SGI-7079 powder

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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o Equilibration: Allow the SGI-7079 vial to equilibrate to room temperature for at least 15-20
minutes before opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of SGI-7079 powder using a calibrated
precision balance in a sterile environment.

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to the SGI-7079 powder
to achieve the desired stock concentration (e.g., for a 10 mM stock solution, add 219.5 uL of
DMSO to 1 mg of SGI-7079).

» Dissolution: Vortex the solution thoroughly for several minutes until the SGI-7079 is
completely dissolved. Gentle warming in a water bath (37°C) for a short period can aid
dissolution, but avoid excessive heat.

 Sterilization (Optional): If required for your specific application, filter the stock solution
through a 0.22 pm syringe filter into a sterile vial.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles.

o Storage: Store the aliquots at -80°C for long-term storage.

SGI-7079 Signaling Pathway

SGI-7079 primarily targets the Axl receptor tyrosine kinase. Upon binding of its ligand, Gas6,
Axl dimerizes and autophosphorylates, initiating downstream signaling cascades that promote
cell survival, proliferation, and migration. SGI-7079 acts as an ATP-competitive inhibitor,
blocking this autophosphorylation and subsequent downstream signaling.
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Caption: SGI-7079 inhibits the AxI signaling pathway.
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Storage and Stability

Proper storage of SGI-7079, both in its solid form and as a stock solution, is crucial for
maintaining its chemical integrity and biological activity.

Storage )
Form Duration Notes Reference
Temperature

Keep in a tightly
sealed container,

Powder -20°C Up to 3 years protected from [11[31[5]
light and

moisture.

Aliquot to avoid
In DMSO -80°C Up to 2 years repeated freeze- [1][31[6]
thaw cycles.

For short-term
In DMSO -20°C Up to 1 month [3]
storage.

For very short-
In DMSO 4°C Up to 2 weeks [6]
term use.

Workflow for SGI-7079 Stock Solution Preparation and
Storage

The following diagram outlines the standard workflow for preparing and storing SGI-7079 stock

solutions.
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Caption: Workflow for SGI-7079 stock solution preparation.

By adhering to these detailed protocols and storage guidelines, researchers can ensure the
consistency and reliability of their experiments involving SGI-7079.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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